Cas no 1867573-65-6 (trans-4-{[(3-methylphenyl)methyl]amino}pyrrolidin-3-ol)

• Product Name: trans-4-{[(3-methylphenyl)methyl]amino}pyrrolidin-3-ol
• CAS No: 1867573-65-6
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5806958
• PubChem ID: 126847134
• Update Time: 2025-06-08

trans-4-{[(3-methylphenyl)methyl]amino}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 4-[[(3-methylphenyl)methyl]amino]-, (3R,4R)-
• trans-4-{[(3-methylphenyl)methyl]amino}pyrrolidin-3-ol
• (3R,4R)-4-((3-Methylbenzyl)amino)pyrrolidin-3-ol
• AKOS040823598
• F6545-6364
• (3R,4R)-4-{[(3-methylphenyl)methyl]amino}pyrrolidin-3-ol
• starbld0001362
• 1867573-65-6

• Inchi： 1S/C12H18N2O/c1-9-3-2-4-10(5-9)6-14-11-7-13-8-12(11)15/h2-5,11-15H,6-8H2,1H3/t11-,12-/m1/s1
• InChI Key： YXOOPFCTQOMEDN-VXGBXAGGSA-N
• SMILES： N1C[C@@H](NCC2=CC=CC(C)=C2)[C@H](O)C1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 366.9±42.0 °C(Predicted)
• pka: 14.56±0.40(Predicted)

Additional information on trans-4-{[(3-methylphenyl)methyl]amino}pyrrolidin-3-ol

Comprehensive Overview of trans-4-{[(3-methylphenyl)methyl]amino}pyrrolidin-3-ol (CAS No. 1867573-65-6)

trans-4-{[(3-methylphenyl)methyl]amino}pyrrolidin-3-ol (CAS No. 1867573-65-6) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its pyrrolidine backbone and 3-methylphenyl substitution, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its stereochemistry and amino alcohol functional groups, which are often pivotal in modulating biological activity.

The compound's CAS number 1867573-65-6 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, trans-4-{[(3-methylphenyl)methyl]amino}pyrrolidin-3-ol, reflects its molecular structure and functional groups, which are essential for understanding its reactivity and interactions. In recent years, the demand for pyrrolidine derivatives has surged, driven by their versatility in medicinal chemistry and material science.

One of the most searched topics related to this compound is its role in central nervous system (CNS) drug development. The pyrrolidine ring is a common motif in neuroactive compounds, and the presence of the 3-methylphenyl group may influence receptor binding affinity. Researchers are exploring whether trans-4-{[(3-methylphenyl)methyl]amino}pyrrolidin-3-ol could serve as a precursor for novel neuromodulators or enzyme inhibitors.

Another hot topic is the compound's potential in asymmetric synthesis. The stereocenter at the 3-position of the pyrrolidine ring makes it a valuable building block for chiral catalysts and ligands. This aligns with the growing interest in green chemistry and sustainable synthesis, as researchers seek efficient methods to produce enantiomerically pure compounds.

From a pharmacokinetic perspective, the amino alcohol moiety in trans-4-{[(3-methylphenyl)methyl]amino}pyrrolidin-3-ol may enhance its water solubility and bioavailability, key factors in drug design. This has led to inquiries about its metabolic stability and potential drug-drug interactions, which are frequently searched terms in pharmaceutical forums.

The compound's synthetic route is also a point of discussion. Chemists are investigating scalable methods to produce trans-4-{[(3-methylphenyl)methyl]amino}pyrrolidin-3-ol with high yield and purity. Questions about optimization of reaction conditions and catalytic systems are common in academic and industrial research circles.

In summary, trans-4-{[(3-methylphenyl)methyl]amino}pyrrolidin-3-ol (CAS No. 1867573-65-6) is a multifaceted compound with promising applications in drug discovery, asymmetric synthesis, and material science. Its unique molecular architecture and functional diversity make it a valuable subject for ongoing research, addressing some of the most pressing questions in modern chemistry and pharmacology.